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Compound of Interest

Compound Name: Agelon

CAS No.: 8073-77-6

Cat. No.: B12293626

Get Quote

This guide provides an objective comparison of the antidepressant Agomelatine with other

established treatments, supported by data from clinical trials. It is intended for researchers,

scientists, and professionals in drug development to offer a comprehensive overview of

Agomelatine's performance, mechanism of action, and the methodologies used to evaluate its

efficacy.

Quantitative Data Summary
The following tables summarize the efficacy and tolerability of Agomelatine in comparison to

Selective Serotonin Reuptake Inhibitors (SSRIs), Serotonin-Norepinephrine Reuptake

Inhibitors (SNRIs), and placebo, based on meta-analyses of randomized controlled trials.

Table 1: Efficacy of Agomelatine vs. Placebo in Major Depressive Disorder
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Outcome
Measure

Agomelat
ine

Placebo

Standardi
zed Mean
Differenc
e (SMD)

95%
Confiden
ce
Interval

p-value Citation

Change in

HDRS-17

Score

Superior Inferior -0.26 - 3.48x10⁻¹¹ [1]

Response

Rate (RR)
Higher Lower 1.25 1.11 to 1.4 - [2]

HDRS-17: 17-item Hamilton Depression Rating Scale. A lower score indicates reduced

depression severity. Response Rate (RR) indicates the likelihood of a positive response to

treatment.

Table 2: Comparative Efficacy of Agomelatine vs. Other Antidepressants (SSRIs/SNRIs)
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Outcome
Measure

Agomelatine
vs. SSRIs

Agomelatine
vs. Venlafaxine
(SNRI)

Key Findings Citation

Response to

Treatment (Risk

Ratio)

1.01 (0.95 to

1.08)

1.06 (0.98 to

1.16)

No significant

advantage or

disadvantage in

efficacy

compared to

other

antidepressants.

[3][4]

Remission Rates

(Risk Ratio)

0.83 (0.68 to

1.01)

1.08 (0.94 to

1.24)

No significant

difference in

achieving

remission.

[4]

Change in

HDRS-17 Score

(SMD)

-0.11 (p=0.02) -

A small, though

statistically

significant,

superiority over

SSRIs.

[1]

SSRIs in these comparisons include paroxetine, fluoxetine, sertraline, and escitalopram.[1][3]

[4]

Table 3: Tolerability of Agomelatine vs. Other Antidepressants
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Comparison Outcome
Risk Ratio
(95% CI)

Finding Citation

Agomelatine vs.

Sertraline/Venlaf

axine

Dropout due to

side effects

Lower for

Agomelatine

Agomelatine is

better tolerated,

leading to fewer

discontinuations

due to side

effects.

[3]

Agomelatine vs.

Venlafaxine
Dizziness

0.19 (0.06 to

0.64)

Agomelatine

induces a lower

rate of dizziness.

[4]

Experimental Protocols
The data presented is primarily derived from randomized, double-blind, placebo- and active-

controlled clinical trials. Below is a generalized protocol for such studies.

Objective: To assess the efficacy and safety of Agomelatine in the treatment of major

depressive disorder (MDD).

Study Design:

Phase: Typically Phase III, multicenter, randomized, double-blind, parallel-group studies.

Duration: Acute treatment phase of 6 to 12 weeks, with some studies extending to 24 weeks

or longer.[3][5]

Population: Adult outpatients (18 years and older) with a diagnosis of moderate to severe

MDD, confirmed by standardized diagnostic criteria (e.g., DSM-IV or DSM-5).

Intervention:

Agomelatine (fixed or flexible doses, e.g., 25-50 mg/day).[6][7]

Active comparator (e.g., an SSRI like escitalopram, fluoxetine, sertraline, or an SNRI like

venlafaxine).[3]
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Placebo.

Efficacy Assessment:

Primary Outcome Measure: The change in the total score on the 17-item Hamilton

Depression Rating Scale (HDRS-17) from baseline to the end of the treatment period.[6][8]

Secondary Outcome Measures:

Response Rate: Percentage of patients with a ≥50% reduction in HDRS-17 score.

Remission Rate: Percentage of patients with an HDRS-17 score ≤7.

Clinical Global Impressions (CGI) scales: Including the Severity of Illness (CGI-S) and

Improvement (CGI-I) scales.[7]

Hospital Anxiety and Depression Scale (HADS): To assess anxiety symptoms.[6]

Subjective Sleep Measures: Such as the Leeds Sleep Evaluation Questionnaire (LSEQ) to

evaluate sleep quality.[7]

Safety and Tolerability Assessment:

Monitoring and recording of all adverse events.

Vital signs, body weight, and laboratory parameters, with a particular focus on liver function

tests (aminotransferases) for Agomelatine.[9]

Statistical Analysis:

Efficacy analyses are typically performed on the full analysis set (FAS), including all

randomized patients who received at least one dose of the study medication and had at least

one post-baseline efficacy assessment.

The primary efficacy variable is analyzed using an Analysis of Covariance (ANCOVA) model

with baseline HDRS-17 score as a covariate.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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